Methyl 4-(3-hydroxy-1-propenyl)-benzoate

• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: methyl 4-(3-hydroxyprop-1-enyl)benzoate
• InChI: InChI=1S/C11H12O3/c1-14-11(13)10-6-4-9(5-7-10)3-2-8-12/h2-7,12H,8H2,1H3
• InChI Key: PSCVJQSMSDQKBF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C=CCO

Description

Methyl 4-(3-hydroxy-1-propenyl)-benzoate is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 4-(3-hydroxy-1-propinyl)benzoate (2 g) in methanol (32 mL) is added Lindlar catalyst (238 mg) and the mixture is stirred under hydrogen gas atmosphere at room temperature for 18 hours. To the reaction mixture is added Lindlar catalyst (90 mg) and the mixture is stirred for 1 hour. The reaction mixture is filtered to remove insoluble materials through Celite. The filtrate is concentrated in vacuo and the residue is purified by column chromatography on silica gel (Solvent; n-hexane:ethyl acetate=100:0→50:50) to give methyl 4-(3-hydroxy-1-propenyl)-benzoate (1.5 g, yield; 75%) as an amorphous powder. MS (APCI) m/z; 175 [M+H−H2O]+